![molecular formula C22H26O4 B1227558 Cannabinolic acid CAS No. 2808-39-1](/img/structure/B1227558.png)
Cannabinolic acid
Overview
Description
Cannabinolic acid (not explicitly mentioned in the papers, likely referring to cannabinoid acids like THCA or CBDA) is a precursor to the primary psychoactive compounds found in Cannabis sativa. Cannabinoid acids are synthesized in the glandular trichomes of the cannabis plant, where they serve various biological and protective functions.
Synthesis Analysis
The synthesis of this compound, specifically THCA, involves the enzymatic cyclization of cannabigerolic acid (CBGA) into THCA by THCA synthase. This process is crucial for the psychoactivity of cannabis, as THCA is the precursor to Δ9-tetrahydrocannabinol (THC), the compound responsible for cannabis' psychoactive effects (Shoyama et al., 2012).
Molecular Structure Analysis
THCA synthase, the enzyme responsible for the synthesis of THCA from CBGA, belongs to the p-cresol methyl-hydroxylase superfamily. Its structure is divided into two domains, with a flavin adenine dinucleotide (FAD) coenzyme positioned between them, crucial for the enzyme's catalytic activity (Shoyama et al., 2012).
Chemical Reactions and Properties
The decarboxylation of cannabinoid acids, such as THCA and CBDA, into their active forms (THC and CBD, respectively) is a significant chemical reaction affecting these compounds' properties. This reaction can be induced by heat, light, or aging, altering the cannabinoid profile of cannabis products (Wang et al., 2016).
Physical Properties Analysis
Cannabinoid acids are characterized by their presence in the glandular trichomes of cannabis plants. These compounds are hydrophobic, influencing their accumulation and storage within the trichome structures. The physical state and properties of cannabinoid acids are crucial for their role in the plant's defense mechanism and their extraction for medicinal purposes (Rodziewicz et al., 2019).
Chemical Properties Analysis
Cannabinoid acids exhibit a range of bioactivities, including anti-inflammatory and anti-cancer properties. These activities are influenced by their chemical structure, specifically the arrangement and type of functional groups present on the cannabinoid skeleton. The enzymatic conversion and interaction of cannabinoid acids with other molecular targets in the body highlight their chemical reactivity and therapeutic potential (Takeda et al., 2012).
Scientific Research Applications
Synthesis and Characterization
Cannabinolic acid (CBNA) has been a subject of interest due to its potential medicinal properties. Bastola, Hazekamp, and Verpoorte (2007) outlined a method for synthesizing CBNA from tetrahydrothis compound (THCA) using selenium dioxide and trimethylsilyl polyphosphate in chloroform. This method facilitates the production of CBNA for research purposes and provides comprehensive spectroscopic data valuable for further studies on CBNA (Bastola, Hazekamp, & Verpoorte, 2007).
Bioactivity and Potential Therapeutic Uses
Cannabidiolic acid (CBDA), a primary phytocannabinoid, has shown potential as an anti-inflammatory, anti-emetic, anti-convulsant, and anti-cancerogenic drug. Formato et al. (2020) reviewed the literature on CBDA, discussing its bioactivity and suggesting a simple method for its recovery from pollen of industrial hemp cultivars. This review highlights the overlooked therapeutic capabilities of CBDA (Formato et al., 2020).
Enzymatic Production and Structure-Function Relationship
Zirpel, Kayser, and Stehle (2018) explored the structure-function relationship of THCA and CBDA synthase from Cannabis sativa L. Their research on cannabinoid production via enzymatic processes provides insight into the biotechnological production of cannabinoids like CBDA, laying the groundwork for further biotechnological applications (Zirpel, Kayser, & Stehle, 2018).
Complete Biosynthesis in Yeast
Luo et al. (2019) demonstrated the complete biosynthesis of major cannabinoids, including CBDA, in yeast from simple sugars. This groundbreaking work provides a platform for producing natural and unnatural cannabinoids, offering a method for more rigorous study and potential treatment development for various health issues (Luo et al., 2019).
Therapeutic Potential in Neuropsychiatry
Crippa, Guimarães, Campos, and Zuardi (2018) reviewed the therapeutic potential of cannabidiol (CBD) in neuropsychiatry. Their work describes the anxiolytic, antipsychotic, and neuroprotective properties of CBD, underscoring its relevance in treating a range of neuropsychiatric conditions. This research contributes to understanding the clinical applications of cannabinoids like CBDA (Crippa, Guimarães, Campos, & Zuardi, 2018).
Safety and Hazards
CBNA is classified as a hazardous chemical and dangerous goods according to the WHS Regulations and the ADG Code . It can cause serious eye irritation, is harmful in contact with skin, and is highly flammable . There is strong evidence to suggest that this material can cause very serious, irreversible damage to organs if inhaled once .
Future Directions
The future of CBNA research lies in the development of time- and cost-efficient analytical methods for phytocannabinoid profiling . There is also a growing interest in investigating the potential therapeutic uses of less abundant cannabinoids . Further improvement in phytocannabinoid profiling should focus on untargeted analysis using orthogonal analytical methods, which, joined with cheminformatics approaches for compound identification and MSLs, would lead to the identification of a multitude of new phytocannabinoids .
Mechanism of Action
Target of Action
Cannabinolic acid (CBNA), a precursor to Cannabinol (CBN), primarily targets the G-protein coupled receptors (GPCRs) cannabinoid receptor 1 (CB1) and cannabinoid receptor 2 (CB2) . These receptors are part of the endocannabinoid system, which plays a crucial role in regulating various physiological processes. CB1 receptors are predominantly found in the central nervous system, while CB2 receptors are mainly present in immune system cells .
Mode of Action
CBNA is converted into its more active and potent form, CBN, through decarboxylation . CBN interacts with CB1 and CB2 receptors, triggering a series of molecular interactions that lead to various biological responses .
Biochemical Pathways
The biosynthesis of cannabinoids, including CBNA, involves several enzymatic and non-enzymatic processes It’s known that cbna is produced as a result of synthase reactions between the mother cannabinoid (cbga) and various enzymes present in the hemp plant .
Pharmacokinetics
The pharmacokinetics of cannabinoids like CBNA and its decarboxylated form, CBN, are complex and involve absorption, distribution, metabolism, and excretion . The elimination half-life of cannabinoids can range from 8.8 to 14.3 hours . More research is needed to fully understand the ADME properties of CBNA and their impact on bioavailability.
Result of Action
The activation of CB1 and CB2 receptors by CBN leads to biological responses in various systems of the body, including the brain, liver, reproductive system, immune system, cardiovascular system, musculoskeletal system, heart, and the gastrointestinal tract . Findings suggest that CBN may be beneficial as a relaxation and sleep aid, pain relief support, anti-bacterial agent, and help against various dermatologic and bone disorders .
Action Environment
The environment plays a significant role in the biosynthesis of cannabinoids like CBNA. Factors such as heat, light, and oxidation can influence the conversion of Δ9-THCA into CBNA . Additionally, the strain of the hemp plant and the specific environmental conditions it’s grown in can affect the production of cannabinoids . More research is needed to understand how these and other environmental factors influence the action, efficacy, and stability of CBNA and its derivatives.
Biochemical Analysis
Biochemical Properties
Cannabinolic acid is involved in various biochemical reactions within the cannabis plant. It is produced through the oxidative degradation of tetrahydrothis compound in the presence of oxygen or ultraviolet light . This compound interacts with several enzymes, including this compound synthase, which catalyzes its formation. Additionally, it can undergo decarboxylation to form cannabinol, a process that involves the loss of a carboxyl group .
Cellular Effects
This compound influences various cellular processes. It has been shown to interact with cannabinoid receptors CB1 and CB2, which are present in the central nervous system and immune system, respectively . Through these interactions, this compound can modulate cell signaling pathways, gene expression, and cellular metabolism. For example, it can affect the levels of neurotransmitters and cytokines, thereby influencing neuronal and immune cell functions .
Molecular Mechanism
At the molecular level, this compound exerts its effects by binding to cannabinoid receptors CB1 and CB2 . This binding can lead to the activation or inhibition of various signaling pathways, including those involving cyclic AMP and calcium ions. Additionally, this compound can modulate the activity of enzymes such as adenylate cyclase and phospholipase C, which play key roles in cellular signaling . These interactions can result in changes in gene expression and cellular responses.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard conditions, but it can degrade when exposed to heat, light, or oxygen . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged modulation of cannabinoid receptor activity and gene expression . Its stability and activity can decrease over time due to degradation.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it can modulate immune and neuronal functions without causing significant adverse effects . At higher doses, this compound can lead to toxic effects, including alterations in liver enzyme levels and behavioral changes . These findings highlight the importance of dose optimization in therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways within the cannabis plant. It is synthesized from tetrahydrothis compound through oxidative degradation . This process involves the action of enzymes such as this compound synthase. Additionally, this compound can undergo decarboxylation to form cannabinol, which can further participate in various metabolic reactions .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transport proteins and binding proteins that facilitate its movement across cell membranes . Additionally, this compound can accumulate in lipid-rich tissues due to its lipophilic nature, affecting its localization and activity .
Subcellular Localization
This compound is localized in specific subcellular compartments, which can influence its activity and function. It is primarily found in the endoplasmic reticulum and lipid droplets, where it can interact with enzymes involved in cannabinoid biosynthesis . The subcellular localization of this compound is regulated by targeting signals and post-translational modifications that direct it to specific organelles .
properties
IUPAC Name |
1-hydroxy-6,6,9-trimethyl-3-pentylbenzo[c]chromene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26O4/c1-5-6-7-8-14-12-17-19(20(23)18(14)21(24)25)15-11-13(2)9-10-16(15)22(3,4)26-17/h9-12,23H,5-8H2,1-4H3,(H,24,25) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXKOBIRSQLNUPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC2=C(C3=C(C=CC(=C3)C)C(O2)(C)C)C(=C1C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60182356 | |
Record name | Cannabinolic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60182356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2808-39-1 | |
Record name | Cannabinolic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002808391 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cannabinolic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60182356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-hydroxy-6,6,9-trimethyl-3-pentyl-benzo[c]chromene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CANNABINOLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X4XY4HH9NU | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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